1-Phenyl-4-[1-(2,4,5-trimethoxybenzyl)-4-piperidinyl]piperazine

• Molecular Formula: C25H35N3O3
• Molecular Weight: 425.6 g/mol
• IUPAC Name: 1-phenyl-4-[1-[(2,4,5-trimethoxyphenyl)methyl]piperidin-4-yl]piperazine
• InChI: InChI=1S/C25H35N3O3/c1-29-23-18-25(31-3)24(30-2)17-20(23)19-26-11-9-22(10-12-26)28-15-13-27(14-16-28)21-7-5-4-6-8-21/h4-8,17-18,22H,9-16,19H2,1-3H3
• InChI Key: GXJTZFRBYJGXIU-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1CN2CCC(CC2)N3CCN(CC3)C4=CC=CC=C4)OC)OC

Description

1-Phenyl-4-[1-(2,4,5-trimethoxybenzyl)-4-piperidinyl]piperazine, commonly known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and gained popularity in the 1990s as a recreational drug. However, in recent years, TFMPP has gained attention in the scientific community for its potential therapeutic applications.

Mechanism of Action

TFMPP acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. It also acts as an antagonist at the 5-HT2B receptor, which is involved in the regulation of cardiovascular function. The exact mechanism of action of TFMPP is not fully understood, but it is thought to modulate the activity of the serotonergic system in the brain.
Biochemical and Physiological Effects:
TFMPP has been shown to increase the levels of serotonin, dopamine, and norepinephrine in various regions of the brain, including the prefrontal cortex and hippocampus. It also increases the levels of corticotropin-releasing hormone (CRH), which is involved in the regulation of the stress response. TFMPP has been found to have anxiolytic, antidepressant, and antipsychotic effects in animal models.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments, including its high potency and selectivity for the 5-HT1A and 5-HT2A receptors. It also has a relatively long half-life, making it suitable for use in long-term studies. However, TFMPP has some limitations, including its potential for abuse and its effects on the cardiovascular system.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of TFMPP. Future studies could focus on its effects on specific brain regions and circuits, as well as its potential use in combination with other drugs. Additionally, studies could explore the potential use of TFMPP in the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder.

Synthesis Methods

TFMPP can be synthesized through various methods, including the reaction of 1-benzyl-4-piperidone with 2,4,5-trimethoxybenzylamine in the presence of a reducing agent. Another method involves the reaction of 1-(2,4,5-trimethoxybenzyl)piperazine with phenylmagnesium bromide in the presence of a catalyst.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and psychiatry. It has been found to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and depression in humans.